4-Bromo-2-isopropyl-7-methoxypyrazolo[1,5-a]pyridine

• Molecular Formula: C11H13BrN2O
• Molecular Weight: 269.14 g/mol
• IUPAC Name: 4-bromo-7-methoxy-2-propan-2-ylpyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C11H13BrN2O/c1-7(2)9-6-10-8(12)4-5-11(15-3)14(10)13-9/h4-7H,1-3H3
• InChI Key: BZEVXBPYOIREIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN2C(=CC=C(C2=C1)Br)OC

Description

4-Bromo-2-isopropyl-7-methoxypyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C11H13BrN2O and its molecular weight is 269.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound of Example 261 (28.9 g) was added to a solution of MSH (26.1 g) in methylene chloride (250 mL) and the mixture was stirred for 4 hours, followed by concentration of the solvent and sequential addition of DMF (250 mL) and potassium carbonate (65.1 g). The resulting mixture was vigorously stirred at room temperature for 2 hours. Subsequently, saturated brine was added and the mixture was extracted with ether. The organic layer was dried over magnesium sulfate. The solvent was evaporated and the residue was purified by silica gel column chromatography (10 to 30% methylene chloride/petroleum ether). The purified product was solidified in petroleum ether to afford the title compound as a colorless powder (5.14 g).